Cas no 2138109-63-2 (7-cyclopropyl-2-propylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 7-cyclopropyl-2-propylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 2138109-63-2
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 6050363
• PubChem ID: 165777868
• Update Time: 2025-11-01

7-cyclopropyl-2-propylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-propylimidazo1,2-apyridine-3-carbaldehyde
• 2138109-63-2
• 7-cyclopropyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde
• EN300-1197384

• Inchi： 1S/C14H16N2O/c1-2-3-12-13(9-17)16-7-6-11(10-4-5-10)8-14(16)15-12/h6-10H,2-5H2,1H3
• InChI Key： BUNHEWMBRIKBSE-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCC)N=C2C=C(C=CN21)C1CC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.4Ų

Additional information on 7-cyclopropyl-2-propylimidazo1,2-apyridine-3-carbaldehyde

7-Cyclopropyl-2-Propylimidazo[1,2-a]Pyridine-3-Carbaldehyde: A Comprehensive Overview

7-Cyclopropyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138109-63-2) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a fused imidazo[1,2-a]pyridine ring system, a cyclopropyl group at position 7, and a propyl chain attached to position 2, along with a carbaldehyde group at position 3. These structural features contribute to its distinctive chemical properties and biological interactions.

The synthesis of 7-cyclopropyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde involves a series of intricate organic reactions, including cyclization and alkylation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis pathway, ensuring scalability and cost-effectiveness for potential large-scale production.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that 7-cyclopropyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde exhibits potent activity against various cellular targets, including kinases and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit key enzymes involved in cell proliferation and apoptosis, making it a promising candidate for anticancer drug development.

In addition to its therapeutic potential, this compound has also been investigated for its role in drug delivery systems. The presence of the carbaldehyde group at position 3 allows for further functionalization, enabling the attachment of targeting ligands or other bioactive moieties. This feature enhances its versatility in designing targeted drug delivery systems, which are critical for improving drug efficacy and reducing side effects.

From an analytical standpoint, 7-cyclopropyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling approaches have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its suitability as a drug candidate.

The latest research on this compound also explores its potential in the field of radiopharmaceuticals. The ability to modify the molecule's structure to incorporate radiolabels makes it an attractive candidate for imaging agents in nuclear medicine. Preliminary studies have shown promising results in terms of biodistribution and targeting efficiency, paving the way for further preclinical investigations.

In conclusion, 7-cyclopropyl-2-propylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138109-63-2) represents a cutting-edge molecule with multifaceted applications in drug discovery and development. Its unique structure, coupled with advanced synthetic and analytical techniques, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease areas.